5-(3-Chlorophenyl)-4-((3,4-dimethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol

Specification

• CAS No.: 478255-20-8
• Molecular Formula: C17H15ClN4O2S
• Molecular Weight: 374.8 g/mol
• IUPAC Name: 3-(3-chlorophenyl)-4-[(E)-(3,4-dimethoxyphenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• Standard InChI: InChI=1S/C17H15ClN4O2S/c1-23-14-7-6-11(8-15(14)24-2)10-19-22-16(20-21-17(22)25)12-4-3-5-13(18)9-12/h3-10H,1-2H3,(H,21,25)/b19-10+
• Standard InChI Key: VZZBGONSWWXJER-VXLYETTFSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/N2C(=NNC2=S)C3=CC(=CC=C3)Cl)OC
• Canonical SMILES: COC1=C(C=C(C=C1)C=NN2C(=NNC2=S)C3=CC(=CC=C3)Cl)OC

Introduction

5-(3-Chlorophenyl)-4-((3,4-dimethoxybenzylidene)amino)-4H-1,2,4-triazole-3-thiol is a complex organic compound belonging to the class of triazole derivatives. These heterocyclic compounds are known for their diverse biological activities, including antimicrobial and anticancer effects, making them significant in medicinal chemistry and pharmacology.

Synthesis and Characterization

The synthesis of this compound typically involves several key steps, requiring controlled conditions such as temperature and pH to ensure optimal yields. Analytical techniques like Nuclear Magnetic Resonance (NMR), Infrared Spectroscopy (IR), and Mass Spectrometry (MS) are used to confirm its structure and purity.

Biological Activities and Applications

Research indicates that this compound exhibits significant biological activities, particularly against various pathogens. Its mechanism of action involves interactions with specific biological targets such as enzymes or receptors, making it a promising candidate for drug development.

Potential Applications

• Antimicrobial Activity: Shows efficacy against a range of pathogens.

• Anticancer Effects: Potential applications in cancer treatment due to its interaction with cellular targets.

• Pharmacological Properties: Exhibits a wide range of pharmacological activities, making it suitable for further modification to enhance its biological activity or alter its pharmacokinetic properties.

Comparison with Similar Compounds

Other triazole derivatives, such as 4-(3,4-dimethoxybenzylidene)amino)-5-(2-fluorophenyl)-4H-1,2,4-triazole-3-thiol, have been studied for their antifungal, antiviral, and antitumor activities using in silico methods. These compounds share similar structural elements, including the 1,2,4-triazole ring, which contributes to their diverse biological properties.

Future Research Directions

Continued research into the efficacy and safety profiles of this compound is necessary to fully explore its potential applications in medicinal chemistry. Modifications to enhance its biological activity or pharmacokinetic properties could further its development as a therapeutic agent.